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Compound of Interest

Compound Name: Fosamprenavir

Cat. No.: B15605565 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals working with Fosamprenavir. Adherence to these

protocols is critical to ensure personnel safety and minimize occupational exposure.

Fosamprenavir calcium is classified as a hazardous drug and requires specific handling

procedures. It is suspected of causing cancer and damaging fertility or the unborn child. It may

also cause damage to organs through prolonged or repeated exposure and causes skin

irritation.[1] This guide outlines the necessary personal protective equipment (PPE), operational

plans for handling and disposal, and emergency spill response.

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the primary defense against exposure to

Fosamprenavir. All personnel must receive training on the correct donning and doffing

procedures for the equipment listed below.
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PPE Item Specification Purpose

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (tested to ASTM D6978

standard).[2][3]

Prevents skin contact and

absorption. The outer glove

should be removed in the

containment area.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric.[2][3][4]

Protects the body from

splashes and aerosol

contamination.

Respiratory Protection

A NIOSH-approved N95

respirator is the minimum

requirement.[4] For procedures

with a high risk of

aerosolization, a Powered Air-

Purifying Respirator (PAPR) is

required.

Prevents inhalation of

aerosolized particles of the

antiviral agent.

Eye Protection
Chemical splash goggles or a

full-face shield.[5]

Protects the eyes from

splashes and aerosols.

Shoe Covers
Disposable, slip-resistant shoe

covers.[2]

Prevents the tracking of

contaminants out of the

laboratory.

Occupational Exposure and Hazard Information
While specific Occupational Exposure Limits (OELs) for Fosamprenavir have not been

established, it is classified with several hazards that necessitate careful handling.
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Hazard Classification Description

Carcinogenicity Category 2: Suspected of causing cancer.[1]

Reproductive Toxicity
Category 2: Suspected of damaging fertility or

the unborn child.[1]

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2: May cause damage to organs

through prolonged or repeated exposure.[1]

Skin Irritation Category 2: Causes skin irritation.[1][6]

Acute Oral Toxicity Category 4: Harmful if swallowed.[6]

Acute Inhalation Toxicity Category 4: Harmful if inhaled.[6]

Eye Irritation Category 2A: Causes serious eye irritation.[6]

Operational Plan: Handling and Disposal
All handling of Fosamprenavir must occur within a certified Class II Biosafety Cabinet (BSC) to

ensure personnel, product, and environmental protection.

Step-by-Step Handling Protocol:
Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area within the BSC by lining it with a disposable, absorbent pad.

Weighing and Aliquoting: Conduct all weighing and preparation of Fosamprenavir solutions

within the BSC to contain any dust or aerosols.

Post-Procedure Cleanup: Upon completion of the experiment, decontaminate all surfaces

and equipment within the BSC using a suitable disinfectant.

Waste Segregation: Segregate all contaminated waste into appropriately labeled, leak-proof

containers.

Doffing PPE: Doff PPE in the designated area, following the correct procedure to avoid self-

contamination.
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Hygiene: Thoroughly wash hands and any exposed skin with soap and water immediately

after removing PPE.

Disposal Plan:
Proper disposal of waste contaminated with Fosamprenavir is crucial to prevent environmental

contamination and accidental exposure.

Waste Type Container Disposal Pathway

Solid Waste
Labeled, leak-proof, puncture-

resistant biohazard bags.

Autoclave to deactivate the

antiviral agent, followed by

incineration.[4]

Liquid Waste
Labeled, sealed, and leak-

proof containers.

Chemical disinfection with a

validated disinfectant, followed

by disposal in accordance with

institutional and local

regulations.

Sharps
Puncture-resistant sharps

containers.

Autoclave followed by

incineration.[4]

Emergency Protocol: Spill Management
In the event of a Fosamprenavir spill, immediate and correct action is critical to contain the

contamination and ensure personnel safety.

Caption: Workflow for managing a Fosamprenavir spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://www.va.gov/files/2021-12/Dole_VA_NIOSH_List.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://cdn.caymanchem.com/cdn/msds/21609m.pdf
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-liquid-hazardous-waste
https://www.cdc.gov/niosh/docket/review/docket233c/pdfs/DRAFT-NIOSH-Hazardous-Drugs-List-2020.pdf
https://www.benchchem.com/product/b15605565#personal-protective-equipment-for-handling-fosamprenavir
https://www.benchchem.com/product/b15605565#personal-protective-equipment-for-handling-fosamprenavir
https://www.benchchem.com/product/b15605565#personal-protective-equipment-for-handling-fosamprenavir
https://www.benchchem.com/product/b15605565#personal-protective-equipment-for-handling-fosamprenavir
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

